![molecular formula C20H28N4S B5418506 1-(2-methylbenzyl)-4-{[2-(1-pyrrolidinyl)-1,3-thiazol-5-yl]methyl}piperazine](/img/structure/B5418506.png)
1-(2-methylbenzyl)-4-{[2-(1-pyrrolidinyl)-1,3-thiazol-5-yl]methyl}piperazine
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Overview
Description
1-(2-methylbenzyl)-4-{[2-(1-pyrrolidinyl)-1,3-thiazol-5-yl]methyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MPTP and is a piperazine derivative. MPTP has a unique chemical structure that makes it an interesting molecule to study.
Mechanism of Action
The mechanism of action of MPTP is not fully understood, but it is believed to involve the inhibition of various enzymes. MPTP has been shown to exhibit inhibitory activity against monoamine oxidase (MAO) and acetylcholinesterase (AChE), both of which are important enzymes involved in various physiological processes.
Biochemical and Physiological Effects:
MPTP has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. MPTP has also been shown to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
MPTP has several advantages and limitations for lab experiments. One of the main advantages is its potent inhibitory activity against various enzymes, which makes it a potential candidate for the development of new drugs. However, its complex chemical structure and multistep synthesis process can make it difficult to obtain in large quantities, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of MPTP. One potential direction is to investigate its potential applications in the field of drug development. MPTP has been shown to exhibit potent inhibitory activity against various enzymes, making it a potential candidate for the development of new drugs. Another potential direction is to investigate its potential applications in the field of neuroscience. MPTP has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain, which could have implications for the treatment of various neurological disorders.
Synthesis Methods
The synthesis of MPTP involves the reaction of 2-(1-pyrrolidinyl)-1,3-thiazole-5-carboxylic acid with 1-bromo-2-methylbenzene in the presence of triethylamine. The resulting intermediate is then reacted with piperazine to yield MPTP. The synthesis of MPTP is a multistep process that requires careful optimization of reaction conditions to obtain a high yield of the desired product.
Scientific Research Applications
MPTP has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of MPTP is in the field of medicinal chemistry. MPTP has been shown to exhibit potent inhibitory activity against various enzymes, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
5-[[4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]-2-pyrrolidin-1-yl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4S/c1-17-6-2-3-7-18(17)15-22-10-12-23(13-11-22)16-19-14-21-20(25-19)24-8-4-5-9-24/h2-3,6-7,14H,4-5,8-13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKMNEJNNKXJDGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCN(CC2)CC3=CN=C(S3)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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